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Introduction

Metam sodium is a broad-spectrum soil fumigant used to control a wide range of soil-borne
pests, including nematodes, fungi, insects, and weed seeds in vegetable production.[1][2] Its
active ingredient is methyl isothiocyanate (MITC), which is formed upon contact with moist soil.
[3] Drip irrigation has emerged as an effective method for applying metam sodium, offering
precise delivery to the crop's root zone, reduced water usage compared to sprinkler or flood
irrigation, and potentially enhanced safety.[1][4][5] This document provides detailed application
notes and protocols for the use of metam sodium via drip irrigation in a research and
development context for vegetable crops.

Data Summary: Application Rates and Efficacy

The following tables summarize quantitative data from various studies on the application of
metam sodium via drip irrigation in vegetable crops.

Table 1: Metam Sodium Drip Irrigation Application Rates for Vegetable Crops
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Table 2: Efficacy of Metam Sodium Drip Irrigation on Soil-Borne Pathogens and Crop Yield
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Root Rot disease
Experimental Protocols
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Pre-Application Protocol

Objective: To prepare the experimental plot for safe and effective metam sodium application.

Materials:

Tractor with implements for plowing and disking
Soil moisture meter
Soil thermometer

Personal Protective Equipment (PPE) as per product label (respirator, gloves, coveralls)[8]

Methodology:

Site Preparation: At least 3 weeks before fumigation, deep plow the experimental plot to
loosen the soil and incorporate any plant residues.[9] Follow this with disking to create a fine
tilth.[9]

Soil Moisture: Ensure the soil moisture is at 50% to 80% of field capacity.[3] This is crucial for
the conversion of metam sodium to its active form, MITC. The "feel and appearance
method" can be used for estimation.[3]

Soil Temperature: Measure the soil temperature at a depth of 15 cm. The ideal temperature
range is generally between 4°C and 32°C.

Drip Tape Installation: Install drip irrigation lines at the desired depth. For bedded crops, one
or two drip lines per bed are common.[3][7] The depth of the drip tape can influence the
distribution of the fumigant.[4]

System Check: Pressurize the drip irrigation system to check for leaks and ensure uniform
water distribution.

Application Protocol

Objective: To apply metam sodium safely and effectively through the drip irrigation system.
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Materials:

Metam sodium formulation (e.g., 32.7% a.i.)[3][6]
Chemical injection pump (e.g., diaphragm or piston pump)
Flow meter

Calibration equipment

Personal Protective Equipment (PPE)[8]

Methodology:

Calibration: Calibrate the injection pump to deliver the precise amount of metam sodium
required for the target application rate.

Initiate Irrigation: Start the drip irrigation system with water only to wet the soil profile.

Metam Sodium Injection: Once the system is fully pressurized and water is flowing uniformly,
begin injecting the metam sodium solution into the irrigation water.[3] The injection should be
continuous throughout the application period.[3]

Application Duration and Water Volume: The duration of the application and the total volume
of water will depend on the target rate and soil type.[1] The goal is to evenly distribute the
fumigant within the desired soil volume.

Flush Lines: After the required amount of metam sodium has been injected, continue to run
the irrigation system with fresh water to flush the lines completely. This ensures all the
fumigant is pushed into the soil and none remains in the irrigation system.

Bed Compaction: For some application methods, immediately following the application with a
bed shaper or solid press rollers can help to compact the soil and seal the fumigant.[10]

Post-Application Protocol

Objective: To ensure fumigant efficacy and safe re-entry and planting.
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Materials:

Soil sampling equipment

Glass jars with screw-on lids

Lettuce or radish seeds for a bioassay[9]

Cultivation equipment for shallow tillage
Methodology:

o Waiting Period: Observe the required waiting period as specified by the product label,
typically 14 to 21 days, before planting.[9]

o Aeration: After the waiting period, aerate the soil to allow any residual fumigant to escape.[9]
This can be done through shallow cultivation (no deeper than 5 cm).[8] In cold and wet
conditions, more frequent shallow cultivation may be necessary.[3]

» Bioassay for Planting Safety: To confirm the soil is safe for planting, conduct a simple
bioassay.[9]

o Collect soil samples from the treated area.[8][9]
o Place the soil in a glass jar and moisten if necessary.
o Place lettuce or radish seeds on the soil surface and seal the jar.[9]

o If the seeds germinate normally, the soil is safe for planting.

Mandatory Visualizations

Pre-Application Application Post-Application

Site Preparation Soil Conditioning Drip System Setup System Pressurization Metam Sodium Injection System Flush Waiting Period Soil Aeration Planting Safety Test Planting
(Plowing & Disking) [~ | (Moisture & Temperature Check) (Installation & Leak Check) (Water Only) (Continuous) (Fresh Water) (14-21 Days) (Shallow Cultivation) [~ > (Bioassa y) (Vegetable Crop)
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Caption: Experimental workflow for Metam sodium drip irrigation.

Safety Precautions

Personal Protective Equipment (PPE): Always wear the appropriate PPE as specified on the
product label, which may include chemical-resistant gloves, coveralls, and respiratory
protection.[8]

Restricted Use: Metam sodium is a "restricted use" pesticide, and its application requires a
certified applicator.[9]

Fumigant Management Plan (FMP): A written FMP is required, outlining the application
details and emergency procedures.[9]

Buffer Zones: Establish and maintain buffer zones around the treated area to protect
bystanders.[8]

Re-entry Interval: Adhere to the specified re-entry restricted period, which is typically 5 days.

[9]

Spill Management: Have a plan and materials ready to manage any spills or leaks during the
application process.[10] Handlers should wash hands thoroughly after use and remove
contaminated clothing immediately.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. amvac.com [amvac.com]
2. livetoplant.com [livetoplant.com]

3. apsnet.org [apsnet.org]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b094612?utm_src=pdf-body-img
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://pr-rp.hc-sc.gc.ca/1_1/view_label?p_ukid=382210312
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.umass.edu/agriculture-food-environment/book/export/html/11247
https://www.umass.edu/agriculture-food-environment/book/export/html/11247
https://pr-rp.hc-sc.gc.ca/1_1/view_label?p_ukid=382210312
https://www.umass.edu/agriculture-food-environment/book/export/html/11247
https://www.cdpr.ca.gov/wp-content/uploads/2024/11/attach0804.pdf
https://pr-rp.hc-sc.gc.ca/1_1/view_label?p_ukid=382210312
https://www.benchchem.com/product/b094612?utm_src=pdf-custom-synthesis
https://www.amvac.com/sites/default/files/_media/product/document/Vapam_HL_Technical_Guide.pdf
https://livetoplant.com/step-by-step-process-for-applying-fumigants-in-vegetable-gardens/
https://www.apsnet.org/publications/plantdisease/backissues/Documents/1988Articles/PlantDisease72n03_213.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

4. Comparison of drip and sprinkler irrigation systems for applying metam sodium and
managing stem rot on potato [agris.fao.org]

o 5. plant-pest-advisory.rutgers.edu [plant-pest-advisory.rutgers.edu]

e 6. Plant Disease 1988 | Effects of Metam-Sodium Applied by Drip Irrigation on Root-Knot
Nematodes, Pythium ultimum, and Fusarium sp. in Soil and on Carrot and Tomato Roots
[apsnet.org]

o 7.researchgate.net [researchgate.net]

e 8. pr-rp.hc-sc.gc.ca [pr-rp.hc-sc.gc.ca]

e 9. Fumigation: Materials and Risks [umass.edu]
e 10. cdpr.ca.gov [cdpr.ca.gov]

 To cite this document: BenchChem. [Metam Sodium Drip Irrigation Techniques for Vegetable
Crops: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094612#metam-sodium-drip-irrigation-techniques-
for-vegetable-crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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